Terbium(III) sulfate octahydrate
Overview
Description
Synthesis Analysis
Terbium(III) sulfate octahydrate can be synthesized using various chemical methods. For instance, terbium complexes have been prepared through hydrothermal synthesis, demonstrating the versatility of methods available for generating terbium-based compounds. These methods involve the reaction of terbium (III) chloride with other chemicals under specific conditions to form complex coordination polymers with unique structures and properties (Ji-xin Yuan & J. Xiong, 2007).
Molecular Structure Analysis
The molecular structure of terbium(III) complexes is fascinating, with examples including discrete complex cations and dithiophosphate anions. In one study, the terbium ion was found to be hepta-coordinated in a pentagonal bipyramidal geometry, highlighting the intricate geometry that can be achieved with terbium(III) ions (K. Nagai et al., 1984).
Chemical Reactions and Properties
Terbium(III) sulfate octahydrate participates in various chemical reactions, forming complexes with different ligands. For example, a terbium(III)-quinizarine complex offers insights into the potential for forming metalloanthracyclines, showing the diverse chemical reactivity of terbium(III) compounds (M. Di Vaira et al., 2003).
Physical Properties Analysis
The physical properties of terbium(III) sulfate octahydrate and related compounds are noteworthy, with significant attention given to their luminescent properties. For instance, terbium sulfates synthesized with organic amine templates exhibit strong luminescence, making them excellent candidates for green fluorescent materials (Leizhi Zheng et al., 2011).
Chemical Properties Analysis
The chemical properties of terbium(III) sulfate octahydrate complexes are characterized by their stability and luminescent behavior. Terbium complexes with carboxylates, for instance, demonstrate varied luminescent properties based on their structural characteristics, indicating the chemical versatility of terbium(III) compounds (B. Barja et al., 2003).
Scientific Research Applications
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Dopant in Calcium Tungstate : It is also used as a dopant in calcium tungstate . The specific methods of application or experimental procedures, and the results or outcomes obtained are not detailed in the sources.
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Dopant in Strontium Molybdate : Terbium(III) sulfate octahydrate is used as a dopant in strontium molybdate . The specific methods of application or experimental procedures, and the results or outcomes obtained are not detailed in the sources.
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Component in Terfenol-D : Terbium, as a component of Terfenol-D, is used in actuators, naval sonar systems, sensors, and other devices . The specific methods of application or experimental procedures, and the results or outcomes obtained are not detailed in the sources.
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Green Phosphors : Terbium compounds are brightly fluorescent, and a majority of the world’s terbium supply is used for creating green phosphors that enable trichromatic lighting technology . The specific methods of application or experimental procedures, and the results or outcomes obtained are not detailed in the sources.
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Fuel Cell Materials : Terbium(III) sulfate octahydrate is frequently used as a dopant for crystalline solid-state devices and fuel cell materials . The specific methods of application or experimental procedures, and the results or outcomes obtained are not detailed in the sources.
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Trace Metal Analysis : Terbium(III) sulfate octahydrate is used in trace metal analysis due to its high purity . The specific methods of application or experimental procedures, and the results or outcomes obtained are not detailed in the sources.
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Material Science Research : Terbium(III) sulfate octahydrate is used in material science research, particularly in the study of rare earth elements . The specific methods of application or experimental procedures, and the results or outcomes obtained are not detailed in the sources.
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Industrial Applications : The market size for terbium sulfate octahydrate is expected to grow significantly in the coming years, driven by advancements in technology and increasing industrial applications . The specific methods of application or experimental procedures, and the results or outcomes obtained are not detailed in the sources.
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Personal Protective Equipment Manufacturing : Terbium(III) sulfate octahydrate is used in the manufacturing of personal protective equipment such as dust masks . The specific methods of application or experimental procedures, and the results or outcomes obtained are not detailed in the sources.
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Trace Metal Analysis : Due to its high purity, Terbium(III) sulfate octahydrate is used in trace metal analysis . The specific methods of application or experimental procedures, and the results or outcomes obtained are not detailed in the sources.
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Material Science Research : Terbium(III) sulfate octahydrate is used in material science research, particularly in the study of rare earth elements . The specific methods of application or experimental procedures, and the results or outcomes obtained are not detailed in the sources.
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Industrial Applications : The market size for terbium sulfate octahydrate is expected to grow significantly in the coming years, driven by advancements in technology and increasing industrial applications . The specific methods of application or experimental procedures, and the results or outcomes obtained are not detailed in the sources.
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Personal Protective Equipment Manufacturing : Terbium(III) sulfate octahydrate is used in the manufacturing of personal protective equipment such as dust masks . The specific methods of application or experimental procedures, and the results or outcomes obtained are not detailed in the sources.
Safety And Hazards
Future Directions
properties
IUPAC Name |
terbium(3+);trisulfate;octahydrate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3H2O4S.8H2O.2Tb/c3*1-5(2,3)4;;;;;;;;;;/h3*(H2,1,2,3,4);8*1H2;;/q;;;;;;;;;;;2*+3/p-6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRSFZSUHOIHUFR-UHFFFAOYSA-H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.O.O.O.O.O.O.[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Tb+3].[Tb+3] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H16O20S3Tb2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50583439 | |
Record name | Terbium(3+) sulfate--water (2/3/8) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50583439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
750.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Terbium(III) sulfate octahydrate | |
CAS RN |
13842-67-6 | |
Record name | Terbium(3+) sulfate--water (2/3/8) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50583439 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Terbium(III) sulfate octahydrate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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